Cas no 51762-85-7 (1,4-Benzenedicarboxylic acid, 2-[(4-methylphenyl)thio]-)

1,4-Benzenedicarboxylic acid, 2-[(4-methylphenyl)thio]- structure
51762-85-7 structure
Product Name:1,4-Benzenedicarboxylic acid, 2-[(4-methylphenyl)thio]-
CAS No:51762-85-7
MF:C15H12O4S
MW:288.318383216858
CID:361478
PubChem ID:10589422
Update Time:2025-04-19

1,4-Benzenedicarboxylic acid, 2-[(4-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarboxylic acid, 2-[(4-methylphenyl)thio]-
    • 2-(4-methylphenyl)sulfanylterephthalic acid
    • DTXSID60442225
    • SCHEMBL4543187
    • 2-(4-Methylthiophenoxy)terephthalic acid
    • 51762-85-7
    • 2-(p-tolylthio)benzene-1,4-dicarboxylic acid
    • VUSUSPDOEWNKCH-UHFFFAOYSA-N
    • Inchi: 1S/C15H12O4S/c1-9-2-5-11(6-3-9)20-13-8-10(14(16)17)4-7-12(13)15(18)19/h2-8H,1H3,(H,16,17)(H,18,19)
    • InChI Key: VUSUSPDOEWNKCH-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)C1C=C(C(=O)O)C=CC=1C(=O)O

Computed Properties

  • Exact Mass: 288.04566
  • Monoisotopic Mass: 288.04563003g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 99.9Ų

Experimental Properties

  • PSA: 74.6
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